Cas no 1561795-78-5 (1-(2-methylcyclopropyl)propan-1-amine, Mixture of diastereomers)

• Product Name: 1-(2-methylcyclopropyl)propan-1-amine, Mixture of diastereomers
• CAS No: 1561795-78-5
• MDL: MFCD20804372
• CID: 4606215
• PubChem ID: 65420175
• Update Time: 2025-11-06

1-(2-methylcyclopropyl)propan-1-amine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropyl)propan-1-amine
• 1-(2-methylcyclopropyl)propan-1-amine, Mixture of diastereomers

• MDL： MFCD20804372

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-methylcyclopropyl)propan-1-amine, Mixture of diastereomers

Research Brief on 1-(2-methylcyclopropyl)propan-1-amine (CAS: 1561795-78-5) and Its Diastereomeric Mixtures

1-(2-methylcyclopropyl)propan-1-amine (CAS: 1561795-78-5) is a chiral amine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery. The compound exists as a mixture of diastereomers, which adds complexity to its synthesis, characterization, and application. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 1-(2-methylcyclopropyl)propan-1-amine has been optimized in recent years to improve yield and stereoselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis route using chiral palladium complexes, achieving high enantiomeric excess (ee) for individual diastereomers. This advancement is critical for pharmaceutical applications, where stereochemistry often dictates biological activity. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In terms of biological activity, 1-(2-methylcyclopropyl)propan-1-amine has shown potential as a modulator of neurotransmitter systems. Preclinical studies indicate that one of its diastereomers exhibits selective affinity for serotonin receptors (5-HT_2A and 5-HT_2C), suggesting possible applications in treating depression and anxiety disorders. Another diastereomer, however, demonstrated inhibitory effects on bacterial efflux pumps, raising interest in its use as an adjuvant to enhance the efficacy of existing antibiotics against multidrug-resistant pathogens. These findings were reported in a 2024 paper in ACS Chemical Biology.

Further research has explored the pharmacokinetic properties of 1-(2-methylcyclopropyl)propan-1-amine. A recent pharmacokinetic profiling study revealed favorable oral bioavailability and blood-brain barrier penetration for certain diastereomers, supporting its potential as a CNS-active agent. However, the study also noted significant differences in metabolic clearance rates between diastereomers, underscoring the need for further optimization to minimize off-target effects. These results were presented at the 2024 International Conference on Chemical Biology and Drug Discovery.

In conclusion, 1-(2-methylcyclopropyl)propan-1-amine (CAS: 1561795-78-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from CNS therapeutics to anti-infective agents. The ongoing research into its diastereomeric properties and biological activities highlights its versatility and potential for future drug development. Continued efforts to optimize its synthesis and elucidate its mechanism of action will be critical for translating these findings into clinical applications.